molecular formula C11H16BrClN2 B8772341 1-(4-Bromo-3-methylphenyl)piperazine hydrochloride

1-(4-Bromo-3-methylphenyl)piperazine hydrochloride

Cat. No. B8772341
M. Wt: 291.61 g/mol
InChI Key: PRBYRCRBYURQMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromo-3-methylphenyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C11H16BrClN2 and its molecular weight is 291.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Bromo-3-methylphenyl)piperazine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Bromo-3-methylphenyl)piperazine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-Bromo-3-methylphenyl)piperazine hydrochloride

Molecular Formula

C11H16BrClN2

Molecular Weight

291.61 g/mol

IUPAC Name

1-(4-bromo-3-methylphenyl)piperazine;hydrochloride

InChI

InChI=1S/C11H15BrN2.ClH/c1-9-8-10(2-3-11(9)12)14-6-4-13-5-7-14;/h2-3,8,13H,4-7H2,1H3;1H

InChI Key

PRBYRCRBYURQMR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)N2CCNCC2)Br.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 966 mg (4.0 mmol) of 1-(3-Methylphenyl)piperazine dihydrochloride in 9 mL of acetic acid and 1 mL of water at 0° C. was added 640 mg (4.0 mmol) of bromine. After 1 hour, the reaction was concentrated to an oil in vacuo, and the oil was partitioned between ethyl acetate and 1M NaOH. The phases were separated, and the ethyl acetate phase was washed once each with water and brine, dried over Na2SO4, filtered, and the filtrate was concentrated to an oil in vacuo. The oil was dissolved in a minimum volume of methanol, and the solution was acidified with 2M HCl in ether. The product was isolated by filtration. 1H NMR (D2O, 400 MHz) 7.37 (d, 1H), 6.85 (s, 1H), 6.76 (d, 1H), 3.37 (m, 8H), 2.17 (s, 3H) ppm.
Quantity
966 mg
Type
reactant
Reaction Step One
Quantity
640 mg
Type
reactant
Reaction Step One
Quantity
9 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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